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Compound of Interest

Compound Name: SB-633825

Cat. No.: B610716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing SB-633825, a potent ATP-

competitive inhibitor of the TIE2 receptor tyrosine kinase, in studies of endothelial cell signaling

and angiogenesis. The provided protocols and data facilitate the investigation of the

Angiopoietin (Ang)/TIE2 signaling axis, a critical pathway in vascular development, stability,

and pathological angiogenesis.

Introduction
SB-633825 is a small molecule inhibitor with high affinity for TIE2, demonstrating an IC50 of

3.5 nM.[1][2] It also exhibits inhibitory activity against Lymphocyte-Oriented Kinase (LOK;

STK10) and Breast Tumor Kinase (BRK; PTK6) with IC50 values of 66 nM and 150 nM,

respectively.[1][2] Its potent and selective inhibition of TIE2 makes it a valuable tool for

dissecting the roles of this receptor in endothelial cell biology and for exploring its therapeutic

potential in diseases characterized by aberrant angiogenesis, such as cancer and

retinopathies. The Ang/TIE2 signaling pathway is a pivotal regulator of vascular quiescence

and activation. Angiopoietin-1 (Ang-1) binding to TIE2 promotes vessel maturation and stability,

while Angiopoietin-2 (Ang-2) can act as a context-dependent agonist or antagonist.

Dysregulation of this pathway is implicated in numerous pathologies.

Data Presentation
The following tables summarize the key quantitative data regarding the activity of SB-633825.
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Table 1: In Vitro Inhibitory Activity of SB-633825

Target IC50 (nM)

TIE2 3.5

LOK (STK10) 66

BRK (PTK6) 150

Data sourced from MedChemExpress and GlpBio.[1][2]

Signaling Pathways and Experimental Workflows
To visualize the mechanism of action of SB-633825 and its application in experimental settings,

the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for SB-633825 in TIE2
Signaling Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610716#sb-633825-for-studying-tie2-signaling-in-
endothelial-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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